5-{[4-(3-Phenylpropanoyl)phenyl]methyl}-1,3-thiazolidine-2,4-dione

• CAS RN: 125734-22-7
• Molecular Formula: C19H17NO3S
• Molecular Weight: 339.4 g/mol
• IUPAC Name: 5-[[4-(3-phenylpropanoyl)phenyl]methyl]-1,3-thiazolidine-2,4-dione
• InChI: InChI=1S/C19H17NO3S/c21-16(11-8-13-4-2-1-3-5-13)15-9-6-14(7-10-15)12-17-18(22)20-19(23)24-17/h1-7,9-10,17H,8,11-12H2,(H,20,22,23)
• InChI Key: KMRWVKUAYIEHSE-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)CCC(=O)C2=CC=C(C=C2)CC3C(=O)NC(=O)S3

Description

5-{[4-(3-Phenylpropanoyl)phenyl]methyl}-1,3-thiazolidine-2,4-dione is a useful research compound. Its molecular formula is C19H17NO3S and its molecular weight is 339.4 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To an ice-cooled solution of the title product of Example 39 (2.0 g, 5.9 mmol) in trifluoroacetic acid (20 ml) was added triethylsilane (0.95 ml, 5.9 mmol). The mixture was stirred for 25 minutes at 0° C., then diluted with water (50 ml) and extracted with ether (2×40 ml). The combined extracts were washed with water (2×40 ml) and 5% sodium bicarbonate (2×40 ml), dried over sodium sulfate and concentrated in vacuo. The residue was triturated with hexane to give present title product as a pale yellow solid (1.65 g, 82%); m.p. 119°-121° C.